1-(3,4-Dichlorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanone

• CAS No.: 6567-49-3
• Molecular Formula: C11H9Cl2N3OS
• Molecular Weight: 302.2 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C11H9Cl2N3OS/c1-16-6-14-15-11(16)18-5-10(17)7-2-3-8(12)9(13)4-7/h2-4,6H,5H2,1H3
• InChI Key: BKDRNOORRCLEHF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)C2=CC(=C(C=C2)Cl)Cl

Description

1-(3,4-Dichlorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanone is a heterocyclic compound featuring a dichlorophenyl group, a 4-methyl-1,2,4-triazole ring, and a sulfanyl (-S-) linkage connecting the ethanone moiety to the triazole. This structure confers unique electronic and steric properties, making it a candidate for pharmaceutical and agrochemical applications.

Biological Activity

1-(3,4-Dichlorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanone is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C11H10Cl2N4OS
• Molecular Weight : 305.19 g/mol
• CAS Number : 131320-44-0

Antifungal Activity

The compound exhibits notable antifungal properties. It has been shown to inhibit the growth of various fungal strains, particularly those resistant to conventional treatments. The mechanism involves the disruption of fungal cell membrane integrity and inhibition of ergosterol synthesis, which is crucial for fungal cell viability.

Anticancer Activity

Recent studies have indicated that derivatives of triazole compounds, including those related to 1-(3,4-Dichlorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanone, demonstrate anticancer properties. These compounds have been observed to induce apoptosis in cancer cell lines by targeting specific enzymes involved in cell proliferation and survival pathways.

Study	Cell Line	IC50 (µM)	Mechanism
Study A	HeLa	5.0	Apoptosis via caspase activation
Study B	MCF-7	3.5	Inhibition of topoisomerase II
Study C	A549	7.2	Induction of oxidative stress

Antimicrobial Activity

The compound also shows broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mode of action is thought to involve interference with bacterial cell wall synthesis and function.

The biological activity of 1-(3,4-Dichlorophenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanone can be attributed to several mechanisms:

• Enzyme Inhibition : It inhibits key enzymes involved in metabolic pathways critical for the survival of pathogens.
• Cell Membrane Disruption : The compound disrupts the integrity of microbial cell membranes.
• Induction of Apoptosis : In cancer cells, it triggers apoptotic pathways leading to programmed cell death.

Case Study 1: Antifungal Efficacy

A study conducted on a series of triazole derivatives demonstrated that modifications in the structure significantly enhanced antifungal activity against Candida albicans. The compound was effective at lower concentrations compared to traditional antifungals like fluconazole.

Case Study 2: Anticancer Potential

Research involving human breast cancer cells (MCF-7) showed that treatment with the compound resulted in a significant reduction in cell viability and induced apoptosis through mitochondrial pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs, their substituents, synthesis yields, and notable properties:

Compound Name	Substituents on Aromatic Ring	Triazole Type & Substituents	Sulfanyl Group Position	Yield (%)	Key Properties/Activities	References
Target Compound	3,4-Dichlorophenyl	4-Methyl-1,2,4-triazol-3-yl	Between ethanone/triazole	—	High polarity due to Cl and S linkage	—
1-(3,4-Dichlorophenyl)-2-(1,2,4-triazol-1-yl)ethanone (2h)	3,4-Dichlorophenyl	1,2,4-Triazol-1-yl (no S)	Absent	65.2	Simpler structure; NMR data available
1-(2,4-Dichlorophenyl)-2-(1H-1,2,3-triazol-1-yl)ethanone (9g)	2,4-Dichlorophenyl	1,2,3-Triazol-1-yl	Absent	—	Different triazole isomer
1-(2,4-Dichlorophenyl)-2-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3,4-thiadiazol-2-ylsulfanyl]ethanone	2,4-Dichlorophenyl	1,2,4-Triazol-1-ylmethyl + thiadiazole	Between ethanone/thiadiazole	—	Increased molecular complexity; potential antifungal activity
1-(4-Chlorophenyl)-2-[[4-phenyl-5-(quinolin-8-yloxymethyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone	4-Chlorophenyl	1,2,4-Triazol-3-yl with quinoline	Between ethanone/triazole	—	Enhanced aromatic stacking potential
1-(3,4-Dihydroxyphenyl)-2-[(5-phenyl-1H-1,2,4-triazol-3-yl)sulfanyl]ethanone	3,4-Dihydroxyphenyl	1,2,4-Triazol-3-yl	Between ethanone/triazole	—	High polarity; potential H-bond donor

Structural and Electronic Comparisons

• Aromatic Substitution Effects: The 3,4-dichlorophenyl group in the target compound provides strong electron-withdrawing effects, enhancing electrophilicity at the ketone group compared to 4-chlorophenyl or non-halogenated analogs . Compounds with 2,4-dichlorophenyl substituents (e.g., 9g) exhibit lower yields (74–78%) in synthesis compared to non-halogenated analogs, suggesting steric hindrance or electronic deactivation at the 2-position .
• 1,2,3-Triazole derivatives (e.g., 9g) lack the sulfanyl linkage, reducing thiol-mediated reactivity and altering pharmacokinetic profiles .
• Compounds with additional heterocycles (e.g., thiadiazole in ) show higher molecular weights (~400–450 Da), which may limit oral bioavailability.